Explore by Category Oxides & Ceramics

Indium nitride

Indium nitride (InN) is a semiconductor material with fascinating properties. Its wide bandgap and high electron mobility make it promising for optoelectronic devices, such as solar cells and LEDs. InN also exhibits potential in high-frequency and high-power electronics. Its versatility opens doors for groundbreaking scientific research.

CAS No.:25617-98-5

Molecular Formula:InN

Molecular Weight:128.82 g/mol

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Lithium zirconate

Lithium zirconate, a chemical compound, is widely used in scientific research. This versatile material exhibits excellent ion conductivity and thermal stability, making it suitable for applications in solid oxide fuel cells, gas sensors, and nuclear reactors. Its immense potential in various fields continues to intrigue scientists worldwide.

CAS No.:12031-83-3

Molecular Formula:Li2O3Zr

Molecular Weight:153.2 g/mol

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Magnesium boride

Magnesium diboride (MgB2) is a chemical compound consisting of magnesium and boron. This superconductive material has immense potential in scientific research, particularly in the field of energy storage, transportation, and medical imaging. Its unique properties make it a promising candidate for various applications.

CAS No.:12007-25-9

Molecular Formula:B2Mg

Molecular Weight:45.93 g/mol

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Rhenium trioxide

Rhenium trioxide (ReO3) is a fascinating chemical compound used extensively in scientific research. Known for its versatility, it serves as a catalyst in various reactions, including hydrogenation and oxidation. Its unique properties make it an invaluable tool in the pursuit of new discoveries.

CAS No.:1314-28-9

Molecular Formula:O3Re

Molecular Weight:234.21 g/mol

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dititanium(4+) dialuminium(3+) heptaoxidandiide

Dialuminium titanium pentaoxide is a remarkable chemical compound used extensively in scientific research. Its versatile properties enable its application in a wide range of fields, such as catalysis, energy storage, and nanotechnology. Its unique composition paves the way for groundbreaking discoveries and advancements, making it an indispensable material in the realm of scientific exploration.

CAS No.:12004-39-6

Molecular Formula:Al2O7Ti2

Molecular Weight:261.69 g/mol

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Titanium carbonitride

Titanium carbonitride (TiCN) is a versatile chemical compound used in scientific research. It exhibits high hardness, excellent thermal stability, and electrical conductivity, making it suitable for various applications such as coatings, cutting tools, and electronics. Its unique properties make TiCN an essential material for advancing scientific exploration.

CAS No.:12654-86-3

Molecular Formula:CHNTi2

Molecular Weight:122.76

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